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Compound of Interest

Compound Name: 3-Methyl-1,2-butadiene

Cat. No.: B1215419

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 3-
Methyl-1,2-butadiene (also known as 1,1-dimethylallene), a molecule of interest in various
chemical research and development sectors. The following sections detail its key
thermochemical properties, the experimental methodologies used for their determination, and a
logical visualization of the relationships between these properties.

Core Thermochemical Data

The essential thermochemical properties of 3-Methyl-1,2-butadiene in its liquid and ideal gas
phases are summarized below. These values are critical for understanding the molecule's
stability, reactivity, and energy content.

Enthalpy and Entropy Data
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Property Phase Value Units Reference
Standard Molar
Enthalpy of o
) Liquid -767.70 £ 0.10 kcal/mol [Good, 1969]
Combustion
(AcH®)
Standard Molar
Enthalpy of Liquid 24,18 £0.12 kcal/mol [Good, 1969]
Formation (AfH°®)
Standard Molar o [Messerly, Todd,
Liquid 55.399 cal/mol-K
Entropy (S°) etal., 1970]
Heat Capacity Data
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Temperature Molar Heat .
Phase . Units Reference
(K) Capacity (Cp)

[Thermodynamic
Ideal Gas 298.15 25.155 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 400 30.703 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 500 35.619 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 600 39.900 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 700 43.611 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 800 46.85 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 900 49.64 cal/mol-K s Research
Center, 1997]

[Thermodynamic
Ideal Gas 1000 52.08 cal/mol-K s Research
Center, 1997]

[Messerly, Todd,

Liquid 298.15 36.429 cal/mol-K
et al., 1970]

Liquid 298.15 36.11 cal/mol-K [Good, 1969]

Experimental Protocols
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The determination of the thermochemical data presented above relies on precise calorimetric
techniques. The following sections outline the methodologies employed in the key cited
experiments.

Enthalpy of Combustion via Oxygen-Bomb Calorimetry

The standard enthalpy of combustion of liquid 3-Methyl-1,2-butadiene was determined by W.
D. Good (1969) using an oxygen-bomb calorimeter. This technique involves the complete
combustion of a known mass of the substance in a high-pressure oxygen environment.

Experimental Workflow:

o Sample Preparation: A precisely weighed sample of high-purity 3-Methyl-1,2-butadiene is
placed in a sample holder within the bomb. Due to its volatility, the liquid is typically
encapsulated in a combustible container with a known heat of combustion.

e Bomb Assembly: The sample holder is placed inside a robust, sealed container known as a
"bomb," which is then purged and filled with pure oxygen to a pressure of approximately 30
atm. A small, known amount of water is added to the bomb to ensure that the water formed
during combustion is in the liquid state.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated
container (the calorimeter). The entire assembly is allowed to reach thermal equilibrium, and
the initial temperature is recorded with high precision.

« Ignition: The sample is ignited by passing an electric current through a fuse wire in contact
with the sample.

o Temperature Measurement: The temperature of the water in the calorimeter is monitored and
recorded at regular intervals until a maximum temperature is reached and the system begins
to cool.

o Data Analysis: The heat capacity of the calorimeter system is determined by calibrating it
with a substance of a known heat of combustion, typically benzoic acid. The heat released
by the combustion of the sample is calculated from the observed temperature rise and the
heat capacity of the calorimeter. Corrections are applied for the heat of combustion of the
fuse wire and any encapsulating material, as well as for the formation of nitric acid from

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1215419?utm_src=pdf-body
https://www.benchchem.com/product/b1215419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

residual nitrogen in the bomb. The standard enthalpy of combustion is then calculated from
the corrected heat of combustion.

Heat Capacity and Entropy by Adiabatic Calorimetry

The heat capacity and, by extension, the third-law entropy of 3-Methyl-1,2-butadiene were
determined by Messerly, Todd, et al. (1970) using low-temperature adiabatic calorimetry. This
method measures the heat required to raise the temperature of a substance by a small
increment under conditions of no heat exchange with the surroundings.

Experimental Workflow:

o Sample Loading: A known mass of the purified sample is condensed into a cryostat, which is
a vessel designed for low-temperature measurements.

o Adiabatic Environment: The cryostat is placed within a series of concentric shields, and the
space between them is evacuated to minimize heat transfer. The temperature of the
innermost shield (the adiabatic shield) is electronically controlled to be as close as possible
to the temperature of the cryostat at all times.

e Heating and Temperature Measurement: A known quantity of electrical energy is supplied to
a heater within the cryostat, causing a small increase in the temperature of the sample. The
temperature is measured with high accuracy using a platinum resistance thermometer before
and after the energy input.

o Heat Capacity Calculation: The heat capacity of the sample at a given temperature is
calculated from the amount of energy supplied and the resulting temperature change, after
correcting for the heat capacity of the cryostat itself.

» Entropy Determination: By measuring the heat capacity at a series of temperatures starting
from near absolute zero, the standard entropy of the substance can be calculated by
integrating the heat capacity divided by the temperature (Cp/T) from 0 K to the desired
temperature (e.g., 298.15 K). The contributions from any phase transitions (e.g., melting) are
also measured and included in the total entropy.

Visualization of Thermochemical Relationships
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The following diagram illustrates the logical flow and relationship between key thermochemical

properties of 3-Methyl-1,2-butadiene.

Oxygen-Bomb Calorimetry

Experimental Determination

Adiabatic Calorimetry

\{\/Ieasures

/Measures

Enthalpy of Combustion
(AcH®)

sed to calculate

Enthalpy of Formation
(AfH®)

Thermochemical Properties

Heat Capacity

(Cp)

Entropy
(S°)

ntegrated tp find

ﬁ)ombines with S\>/

Gibbs Free Energy of Formation
(AfG®)

f redictNiiates

Applications & DWope ties

Chemical Reactivity Thermodynamic Stability

Click to download full resolution via product page

Relationship between thermochemical properties.

» To cite this document: BenchChem. [Thermochemical Profile of 3-Methyl-1,2-butadiene: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1215419#thermochemical-data-for-3-methyl-1-2-
butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1215419#thermochemical-data-for-3-methyl-1-2-butadiene
https://www.benchchem.com/product/b1215419#thermochemical-data-for-3-methyl-1-2-butadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215419?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

